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Compound Name:
2,5-Dihydroxy-3,4-dimethyl-

benzaldehyde

Cat. No.: B8512305

Get Quote

A Note to the Reader: Initial research for the requested topic, 2,5-Dihydroxy-3,4-dimethyl-
benzaldehyde, revealed a significant lack of publicly available scientific literature, spectral

data, and established synthesis protocols for this specific compound. To provide a

comprehensive and scientifically accurate technical guide as requested, the scope of this

document has been focused on the closely related and well-documented parent compound,

2,5-Dihydroxybenzaldehyde. This molecule shares the core dihydroxybenzaldehyde scaffold

and offers a wealth of established data for a thorough technical review.

Introduction
2,5-Dihydroxybenzaldehyde, also known by its trivial name Gentisaldehyde, is an organic

compound of significant interest in synthetic chemistry and drug discovery.[1][2] Structurally, it

is a benzaldehyde molecule substituted with two hydroxyl groups at positions 2 and 5 of the

benzene ring.[1] This substitution pattern imparts a unique reactivity profile, making it a

versatile precursor for a wide range of more complex molecules.[2][3]
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This compound is not merely a synthetic curiosity; it is a naturally occurring phenol found in the

heartwood of Pseudolarix amabilis and is known to be a metabolite in various microorganisms,

including Penicillium griseofulvum.[1][4] Its presence in nature is often associated with its

inherent biological activities, such as antimicrobial and antioxidant properties.[5][6]

This guide provides a detailed exploration of the chemical and physical properties of 2,5-

Dihydroxybenzaldehyde, established protocols for its synthesis, and a discussion of its

applications, particularly in the fields of medicinal chemistry and materials science. It is

intended for researchers, scientists, and professionals in drug development seeking a

comprehensive understanding of this valuable chemical building block.

Chemical Structure and Properties
The chemical behavior of 2,5-Dihydroxybenzaldehyde is dictated by the interplay of its three

functional groups: the aldehyde, the C2-hydroxyl, and the C5-hydroxyl. The ortho-hydroxyl

group can form an intramolecular hydrogen bond with the aldehyde's carbonyl oxygen,

influencing its reactivity and spectroscopic properties.

Caption: Chemical structure of 2,5-Dihydroxybenzaldehyde (Gentisaldehyde).

Physicochemical Properties
2,5-Dihydroxybenzaldehyde is typically a yellow to khaki-green crystalline powder.[1] It is

soluble in water and polar organic solvents.[5][7] A summary of its key physicochemical

properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 1194-98-5 [4][8]

Molecular Formula C₇H₆O₃ [4][6]

Molecular Weight 138.12 g/mol [4][9]

Appearance
Yellow to khaki-green

crystalline powder
[1]

Melting Point 97-99 °C [1][5]

Boiling Point ~213.5 °C (rough estimate) [5]

Solubility Soluble in water (13.8 g/L) [5][7]

pKa 9.3 (estimated) [9]

LogP 0.54 [4]

Spectroscopic Data
The structural features of 2,5-Dihydroxybenzaldehyde give rise to characteristic spectroscopic

signatures:

¹H NMR (DMSO-d₆, 400 MHz): Key signals include the aldehyde proton (~10.19 ppm), two

hydroxyl protons (~10.04 and ~9.18 ppm), and three aromatic protons in the range of 6.85-

7.00 ppm.[5]

¹³C NMR (DMSO-d₆, 100 MHz): The spectrum shows a characteristic peak for the aldehyde

carbon at ~191.5 ppm. The aromatic carbons attached to the hydroxyl groups appear at

~154.0 ppm (C2) and ~150.1 ppm (C5), with other aromatic carbons appearing between

112.8 and 124.6 ppm.[5][10]

FT-IR (KBr): The infrared spectrum displays a broad O-H stretching band for the phenolic

hydroxyl groups around 3200-3400 cm⁻¹. A strong C=O stretching vibration for the aldehyde

is observed at approximately 1650 cm⁻¹. C-H stretching bands for the aldehyde are also

visible around 2877 and 2730 cm⁻¹.[5]
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Mass Spectrometry (EI): The electron ionization mass spectrum shows the molecular ion

peak (M+) at an m/z of 138.[5][8]

Synthesis Protocols
Several methods for the synthesis of 2,5-Dihydroxybenzaldehyde have been reported. One

common approach involves the formylation of a hydroquinone derivative. A modern, efficient

method utilizes microwave-assisted ortho-formylation of a phenol derivative.[5] Another

established route proceeds via a Grignard reaction followed by demethylation.[11]

Protocol: Microwave-Assisted Ortho-Formylation
This protocol describes a regioselective one-pot synthesis from a phenol derivative using

paraformaldehyde in the presence of a nanocrystalline MgO catalyst under solvent-free

microwave irradiation.[5]

Step-by-Step Methodology:

Reactant Mixture: In a suitable reaction vessel, combine the phenol derivative (12 mmol), dry

paraformaldehyde (80 mmol), and nanocrystalline MgO (2.5 mmol, 0.1 g).

Microwave Irradiation: Subject the mixture to microwave irradiation at a power of 650 W. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a

mobile phase of n-hexane:ethyl acetate (8:2).

Hydrolysis: Upon completion, add 100 mL of 15% (w/w) sulfuric acid to the reaction mixture

and heat at 50 °C for 15 minutes. This step hydrolyzes the intermediate to yield the

aldehyde.

Extraction: Cool the reaction mixture to room temperature. Extract the product into

dichloromethane (2 x 50 mL).

Drying and Concentration: Dry the combined organic layers over anhydrous magnesium

sulfate. Filter the mixture and evaporate the solvent under reduced pressure to obtain the

crude product.
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Purification: Purify the crude product by column chromatography on silica gel, eluting with a

gradient of n-hexane:ethyl acetate (from 95:5 to 70:30) to yield pure 2,5-

Dihydroxybenzaldehyde.[5]

Causality Behind Experimental Choices:

Microwave Irradiation: This technique significantly accelerates the reaction rate compared to

conventional heating, often leading to higher yields and cleaner reactions in a shorter time.

Nanocrystalline MgO: This acts as a solid base catalyst, facilitating the ortho-formylation

reaction. Its high surface area enhances its catalytic efficiency.

Solvent-Free Conditions: This approach aligns with the principles of green chemistry by

reducing volatile organic waste.

Synthesis Workflow

Mix Phenol Derivative,
Paraformaldehyde & MgO

Microwave Irradiation
(650 W)

Monitor with TLC Acid Hydrolysis
(H₂SO₄, 50°C)

DCM Extraction Column Chromatography
Pure 2,5-Dihydroxy-

benzaldehyde

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of 2,5-Dihydroxybenzaldehyde.

Applications in Research and Drug Development
The unique arrangement of functional groups in 2,5-Dihydroxybenzaldehyde makes it a

valuable starting material for synthesizing a diverse range of compounds with significant

biological and material properties.[2][7]

Pharmaceutical Intermediates
2,5-Dihydroxybenzaldehyde is a key building block for various pharmaceutical intermediates.[2]

Its derivatives have shown potential as anticancer, antimicrobial, and anti-inflammatory agents.

[2][5]
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Tyrosine Kinase Inhibition: The parent compound itself has been identified as a tyrosine

kinase inhibitor.[1][12] Tyrosine kinases are critical enzymes in cell signaling pathways, and

their dysregulation is a known factor in many cancers, making this compound a lead

structure for anticancer drug development.[2]

Antimicrobial Activity: Gentisaldehyde exhibits antimicrobial properties, notably inhibiting the

growth of Mycobacterium avium and showing activity against strains of Staphylococcus

aureus.[5] This makes it a target for the development of new antiseptic and antibiotic agents.

Schiff Base Derivatives: The aldehyde group readily undergoes condensation reactions with

primary amines to form Schiff bases.[2][3] These derivatives often possess a broad spectrum

of biological activities and are widely studied in medicinal chemistry.[2]

Dyes and Polymers
The electron-rich aromatic system and reactive functional groups of 2,5-

Dihydroxybenzaldehyde make it an excellent precursor for dyes and high-performance

polymers.[3]

Fluorescent Dyes: Condensation with primary amines can produce Schiff base dyes with

extended conjugation, which are often fluorescent. These can be developed into fluorescent

probes for detecting metal ions or for use in bio-imaging.[3]

Polymer Synthesis: The difunctional nature of the molecule allows it to be used as a

monomer in polycondensation reactions to create polymers like polyimines, which can

exhibit high thermal stability and interesting optoelectronic properties.[3]

Safety and Handling
2,5-Dihydroxybenzaldehyde is considered a hazardous chemical and requires careful handling.

[13]

Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[4][13] It may also cause an allergic skin reaction.[4][14]

Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[13] Avoid breathing dust and prevent
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contact with skin and eyes.[7][13]

Storage: The compound is sensitive to air and should be stored under an inert atmosphere in

a tightly sealed container in a cool, dry place.[7][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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